1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride

• Molecular Formula: C6H8ClN3O2S
• Molecular Weight: 221.67 g/mol
• IUPAC Name: 1-(1,3,4-thiadiazol-2-yl)azetidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H7N3O2S.ClH/c10-5(11)4-1-9(2-4)6-8-7-3-12-6;/h3-4H,1-2H2,(H,10,11);1H
• InChI Key: KCOCOAJMQCPSFR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NN=CS2)C(=O)O.Cl

Description

1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride is a compound that belongs to the class of azetidines and thiadiazoles. These compounds are known for their significant biological activities and are widely used in medicinal chemistry. The presence of both azetidine and thiadiazole rings in the structure makes this compound unique and potentially useful in various scientific research applications.

Preparation Methods

The synthesis of 1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride involves several steps. One common method includes the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine . The reaction conditions typically involve refluxing the mixture for several hours, followed by purification through recrystallization or chromatography.

Chemical Reactions Analysis

1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the azetidine ring is particularly reactive due to its ring strain.

Scientific Research Applications

1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound exhibits antimicrobial activity and is studied for its potential use in developing new antibiotics.

Medicine: It has shown promise in anticancer research due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: The compound is used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride involves its interaction with various molecular targets. The thiadiazole ring is known to interact with proteins and enzymes, potentially inhibiting their activity. This interaction can lead to the disruption of essential biological pathways, making the compound effective in antimicrobial and anticancer applications .

Comparison with Similar Compounds

1-(1,3,4-Thiadiazol-2-yl)azetidine-3-carboxylic acid hydrochloride can be compared with other similar compounds, such as:

Azetidine derivatives: These compounds also contain the azetidine ring and exhibit similar reactivity due to ring strain.

Thiadiazole derivatives: Compounds with the thiadiazole ring are known for their wide range of biological activities, including antimicrobial and anticancer properties.